Cas no 67130-92-1 ( )

• Product Name: &nbsp
• CAS No: 67130-92-1
• MF: C₁₂H₁₂O₆S₃
• MW: 348.415080070496
• CID: 965423
• PubChem ID: 329650
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC313454
• NSC-313454
• 67130-92-1
• DTXSID20317263
•  

• Inchi： 1S/C12H12O6S3/c13-19(14)1-7-8(2-19)10-4-21(17,18)6-12(10)11-5-20(15,16)3-9(7)11/h1-6H2
• InChI Key： URHGMBNIKBLOQL-UHFFFAOYSA-N
• SMILES： S1(CC2C3CS(CC=3C3CS(CC=3C=2C1)(=O)=O)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 347.97966
• Monoisotopic Mass: 347.97960162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 102.42